3-{[(1-isopropyl-4-piperidinyl)amino]methyl}-N,N-dimethyl-2-pyridinamine

• IUPAC Name: N,N-dimethyl-3-[[(1-propan-2-ylpiperidin-4-yl)amino]methyl]pyridin-2-amine
• InChI: InChI=1S/C16H28N4/c1-13(2)20-10-7-15(8-11-20)18-12-14-6-5-9-17-16(14)19(3)4/h5-6,9,13,15,18H,7-8,10-12H2,1-4H3
• InChI Key: RDLXFOCXSFWZRO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NCC2=C(N=CC=C2)N(C)C
• Molecular Formula: C16H28N4
• Molecular Weight: 276.42 g/mol

Description

3-{[(1-isopropyl-4-piperidinyl)amino]methyl}-N,N-dimethyl-2-pyridinamine, commonly known as IPAA, is a chemical compound that has been extensively studied for its potential use in scientific research. IPAA is a member of the pyridine family of compounds and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of IPAA is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. IPAA has been shown to increase the release of dopamine in the brain, which may contribute to its analgesic effects. IPAA has also been shown to modulate the activity of the sigma-1 receptor, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects
IPAA has been shown to have a wide range of biochemical and physiological effects. In animal studies, IPAA has been shown to have analgesic, anxiolytic, and antidepressant effects. IPAA has also been shown to improve learning and memory in animal models of Alzheimer's disease. Additionally, IPAA has been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using IPAA in lab experiments is its selectivity for the sigma-1 receptor. This allows researchers to study the physiological effects of sigma-1 receptor modulation without the confounding effects of non-selective compounds. However, one limitation of using IPAA in lab experiments is its relatively low potency compared to other sigma-1 receptor ligands. This may limit its usefulness in certain experimental paradigms.

Future Directions

There are several future directions for research on IPAA. One area of research is the development of more potent and selective sigma-1 receptor ligands based on the structure of IPAA. Another area of research is the investigation of the potential therapeutic applications of IPAA in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, further studies are needed to fully elucidate the mechanism of action of IPAA and its effects on various neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of IPAA involves the reaction of 1-isopropyl-4-piperidinylamine with N,N-dimethyl-2-pyridinecarboxamide in the presence of a reducing agent such as sodium borohydride. The reaction results in the formation of IPAA as a white crystalline solid with a melting point of 180-182°C.

Scientific Research Applications

IPAA has been studied for its potential use in scientific research due to its ability to interact with various receptors in the body. IPAA has been shown to selectively bind to the sigma-1 receptor, which is involved in various physiological processes such as pain perception, learning, and memory. IPAA has also been shown to interact with the dopamine transporter, which is involved in the regulation of dopamine levels in the brain.